2-ethoxy-5-iodobenzonitrile

• IUPAC Name: 2-ethoxy-5-iodobenzonitrile
• InChI: InChI=1S/C9H8INO/c1-2-12-9-4-3-8(10)5-7(9)6-11/h3-5H,2H2,1H3
• InChI Key: DQRZMBVPQBLMBH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)I)C#N
• Molecular Formula: C9H8INO
• Molecular Weight: 273.07 g/mol

Description

2-ethoxy-5-iodobenzonitrile is a chemical compound with the molecular formula C9H8INO. It is a popular reagent used in organic synthesis and chemical research. This compound is also known as 5-iodo-2-ethoxybenzonitrile or IEBN. It is a white solid, which is soluble in organic solvents like chloroform, methanol, and dichloromethane.

Mechanism of Action

The mechanism of action of 2-ethoxy-5-iodobenzonitrile is not well understood. However, it is known to be an electrophilic reagent that can react with nucleophiles like amines, alcohols, and thiols. The compound is also known to undergo substitution reactions with halogens like chlorine and bromine.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 2-ethoxy-5-iodobenzonitrile. However, it is known to be a mild irritant to the skin and eyes. The compound is also toxic if ingested or inhaled, and appropriate precautions should be taken when handling it in the laboratory.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-ethoxy-5-iodobenzonitrile in lab experiments is its versatility as a reagent. It can be used in a wide range of reactions, making it a useful tool for organic synthesis. However, the compound has some limitations. It is relatively expensive and can be difficult to handle due to its toxicity. Additionally, it is not very stable and can decompose over time, leading to decreased reactivity.

Future Directions

There are several potential future directions for research involving 2-ethoxy-5-iodobenzonitrile. One area of interest is the development of new synthetic methods for the compound that are more efficient and environmentally friendly. Another area of research is the exploration of the compound's potential as a labeling agent in biological studies. Additionally, there is potential for the compound to be used in the development of new pharmaceuticals or agrochemicals. Further research is needed to fully understand the potential applications of 2-ethoxy-5-iodobenzonitrile.
In conclusion, 2-ethoxy-5-iodobenzonitrile is a versatile reagent used in organic synthesis and chemical research. Its synthesis, scientific research application, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been discussed in this paper. While there is still much to learn about this compound, it is clear that it has many potential applications in a variety of fields.

Synthesis Methods

The synthesis of 2-ethoxy-5-iodobenzonitrile involves the reaction of 2-ethoxybenzonitrile with iodine and potassium carbonate in dimethylformamide (DMF) as a solvent. The reaction proceeds via electrophilic substitution of iodine on the benzene ring, followed by elimination of hydrogen iodide to form the final product. This method is commonly used in the laboratory to synthesize IEBN.

Scientific Research Applications

2-ethoxy-5-iodobenzonitrile is widely used as a reagent in organic synthesis, particularly in the synthesis of biologically active compounds. It is used as a precursor in the synthesis of various pharmaceuticals, agrochemicals, and dyes. The compound is also used as a labeling agent in biochemical studies, such as the labeling of proteins and nucleic acids.